Cas no 101580-27-2 (Imidodicarbonimidic diamide, N,N,N'-trimethyl-)

• Product Name: Imidodicarbonimidic diamide, N,N,N'-trimethyl-
• CAS No: 101580-27-2
• MF: C₅H₁₃N₅
• MW: 143.190219640732
• CID: 6097129
• PubChem ID: 53307485
• Update Time: 2025-07-01

Imidodicarbonimidic diamide, N,N,N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N,N,N'-trimethyl-
• AKOS006356784
• N1,N1-Dimethyl-N5-methylbiguanide
• starbld0031619
• SCHEMBL471124
• SCHEMBL23223020
• SCHEMBL20362623
• EN300-6497582
• SCHEMBL20865495
• SCHEMBL14868269
• N,N-dimethyl-1-(N'-methylcarbamimidamido)methanimidamide
• 101580-27-2

• Inchi： 1S/C5H13N5/c1-8-4(6)9-5(7)10(2)3/h1-3H3,(H4,6,7,8,9)
• InChI Key： WSOJDCMEOXQRIG-UHFFFAOYSA-N
• SMILES： C(=N)(N(C)C)NC(=N)NC

Computed Properties

• Exact Mass: 143.11709544g/mol
• Monoisotopic Mass: 143.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 164.4±23.0 °C(Predicted)
• pka: 12.66±0.10(Predicted)

Additional information on Imidodicarbonimidic diamide, N,N,N'-trimethyl-

Introduction to Imidodicarbonimidic Diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2)

Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various scientific applications, particularly in the development of innovative therapeutic agents and biochemical probes. The N,N,N'-trimethyl substituents in its name contribute to its distinct chemical properties, making it a valuable subject of study for researchers aiming to explore new frontiers in medicinal chemistry.

The molecular formula of Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) is C₆H₁₀N₄O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement of atoms endows the compound with a high degree of reactivity and versatility, which are essential traits for its application in synthetic chemistry and drug design. The presence of multiple nitrogen atoms in its structure also suggests potential interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on the development of novel compounds with potential therapeutic benefits. Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) has emerged as a compound of interest due to its unique structural features and reported biological activities. Studies have indicated that this compound may exhibit properties relevant to various disease pathways, including inflammation and metabolic disorders. The trimethyl group in its name is particularly noteworthy, as it influences the compound's solubility and stability, which are critical factors in pharmaceutical applications.

The synthesis of Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) involves a series of intricate chemical reactions that require precise control over reaction conditions. Researchers have employed advanced synthetic methodologies to optimize the production process, ensuring high yields and purity levels. These efforts have been instrumental in making the compound more accessible for further study and commercialization. The synthesis often involves multi-step processes that highlight the compound's complexity and the skill required to produce it efficiently.

One of the most compelling aspects of Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) is its potential as a scaffold for drug discovery. Its unique structural motifs allow for modifications that can enhance its pharmacological properties. For instance, researchers have explored derivatives of this compound that exhibit improved bioavailability and target specificity. These modifications are crucial steps in translating laboratory findings into viable therapeutic options for patients.

The biological activity of Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) has been the focus of numerous preclinical studies. These studies aim to elucidate how the compound interacts with biological targets and whether it can modulate disease-related pathways. Preliminary results suggest that this compound may have inhibitory effects on certain enzymes and receptors involved in inflammatory responses. Such findings are encouraging and warrant further investigation into its therapeutic potential.

In addition to its pharmaceutical applications, Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) has shown promise in biochemical research as a tool for studying enzyme mechanisms and interactions. Its ability to act as a modulator or inhibitor can provide valuable insights into cellular processes and disease mechanisms. This makes it an indispensable tool for researchers seeking to understand complex biological systems at a molecular level.

The future prospects for Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) are vast and exciting. As research continues to uncover new applications and benefits, this compound is poised to play a significant role in advancing both academic research and industrial development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.

In conclusion, Imidodicarbonimidic diamide, N,N,N'-trimethyl- (CAS No. 101580-27-2) is a multifaceted compound with substantial implications for pharmaceutical and biochemical research. Its unique structure and reported activities make it a compelling subject for further study aimed at developing new therapeutic agents and understanding disease mechanisms at a deeper level.